Cas no 1704120-99-9 ((4-(N-Cyclohexylsulfamoyl)naphthalen-1-yl)boronic acid)

• Product Name: (4-(N-Cyclohexylsulfamoyl)naphthalen-1-yl)boronic acid
• CAS No: 1704120-99-9
• MF: C₁₆H₂₀BNO₄S
• MW: 333.21030330658
• MDL: MFCD28805601
• CID: 4703627
• Update Time: 2025-10-30

(4-(N-Cyclohexylsulfamoyl)naphthalen-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(N-cyclohexylsulfamoyl)naphthalen-1-yl)boronic acid
• AM88180
• (4-(N-Cyclohexylsulfamoyl)naphthalen-1-yl)boronic acid

• MDL： MFCD28805601
• Inchi： 1S/C16H20BNO4S/c19-17(20)15-10-11-16(14-9-5-4-8-13(14)15)23(21,22)18-12-6-2-1-3-7-12/h4-5,8-12,18-20H,1-3,6-7H2
• InChI Key： YBRFNQSFPWSYEM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(B(O)O)C2C=CC=CC1=2)(NC1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 487
• Topological Polar Surface Area: 95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on (4-(N-Cyclohexylsulfamoyl)naphthalen-1-yl)boronic acid

Comprehensive Overview of (4-(N-Cyclohexylsulfamoyl)naphthalen-1-yl)boronic acid (CAS 1704120-99-9)

(4-(N-Cyclohexylsulfamoyl)naphthalen-1-yl)boronic acid (CAS 1704120-99-9) is a specialized boronic acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of sulfonamide-functionalized boronic acids, which are increasingly recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. The unique combination of a naphthalene backbone, cyclohexylsulfamoyl group, and boronic acid moiety makes it a versatile building block for designing bioactive molecules.

In recent years, the demand for boronic acid-based compounds has surged due to their utility in proteasome inhibition and cancer therapeutics. Researchers frequently search for "boronic acid drug candidates" or "sulfonamide-boronic acid hybrids," reflecting the growing interest in this chemical space. CAS 1704120-99-9 is particularly notable for its potential to modulate enzyme-substrate interactions, as evidenced by its structural similarity to FDA-approved proteasome inhibitors like bortezomib.

The compound's synthetic accessibility and stability under physiological conditions have made it a subject of numerous structure-activity relationship (SAR) studies. Its naphthalene ring system provides optimal π-stacking capabilities, while the cyclohexyl group enhances lipophilicity—a critical factor for blood-brain barrier penetration in central nervous system (CNS) drug development. These attributes align with current trends in "small molecule drug design" and "fragment-based drug discovery," as highlighted in recent PubMed publications.

From a material science perspective, CAS 1704120-99-9 demonstrates intriguing properties for organic electronic materials. The conjugated naphthalene-boronic acid system enables potential applications in OLEDs and molecular sensors, addressing the rising demand for "functional organic semiconductors." This dual applicability in life sciences and advanced materials positions the compound as a multidisciplinary research tool.

Quality control of (4-(N-Cyclohexylsulfamoyl)naphthalen-1-yl)boronic acid requires stringent HPLC purity analysis (typically >95%) due to its use in high-throughput screening platforms. Suppliers often emphasize "pharma-grade boronic acids" or "research-scale sulfonamide reagents" to meet the needs of academic and industrial laboratories. The compound's storage stability (−20°C under argon) and solubility profile (DMSO, THF) are frequently addressed in technical documentation.

Emerging studies suggest potential applications in antibiotic adjuvants, where its sulfamoyl group may counteract bacterial resistance mechanisms—a hot topic in "antimicrobial resistance research." The boronic acid functionality also shows promise for diabetes management through serine protease inhibition, connecting to trending searches like "novel diabetes drug targets."

For synthetic chemists, the compound serves as a valuable intermediate in constructing polycyclic aromatic systems via palladium-catalyzed borylation. Its orthogonal reactivity allows sequential functionalization—addressing common challenges in "multi-step organic synthesis" discussions. Recent patent literature highlights derivatives of CAS 1704120-99-9 in kinase inhibitor formulations, particularly for tyrosine kinase-associated disorders.

Environmental considerations are addressed through the compound's biodegradability studies, with hydrolysis of the B-C bond occurring at controlled pH. This aligns with industry demands for "green chemistry reagents" and "sustainable pharmaceutical intermediates." Regulatory databases classify it as non-hazardous under standard handling conditions, though glovebox techniques are recommended for air-sensitive reactions.

The crystallographic characterization of CAS 1704120-99-9 reveals a planar naphthalene-boronic acid conformation stabilized by intramolecular hydrogen bonding��a feature exploited in "crystal engineering" applications. Powder X-ray diffraction (PXRD) data confirm batch-to-batch reproducibility, crucial for preclinical development workflows.

Future research directions may explore its click chemistry compatibility or incorporation into metal-organic frameworks (MOFs) for catalytic applications. As the scientific community prioritizes "multifunctional building blocks," this compound's structural tunability ensures continued relevance across chemical biology and materials innovation frontiers.